Cas no 100908-62-1 (2-Propenamide,2-cyano-3-(3-fluorophenyl)-)

2-Propenamide,2-cyano-3-(3-fluorophenyl)- structure
100908-62-1 structure
Product Name:2-Propenamide,2-cyano-3-(3-fluorophenyl)-
CAS No:100908-62-1
MF:C10H7FN2O
MW:190.173785448074
CID:155930
Update Time:2024-01-25

2-Propenamide,2-cyano-3-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,2-cyano-3-(3-fluorophenyl)-
    • 2-cyano-3-(3-fluorophenyl)prop-2-enamide
    • 2-Cyano-3-(m-fluorophenyl)acrylamide
    • (2E)-2-cyano-3-(4-fluorophenyl)prop-2-enamide
    • 2-(3-Fluorobenzylidene)-2-cyanoacetamide
    • Acrylamide, 2-cyano-3-(m-fluorophenyl)-
    • alpha-Cyano-3-fluorocinnamamide
    • Cinnamamide, alpha-cyano-3-fluoro-
    • 2-Propenamide, 2-cyano-3-(3-fluorophenyl)-
    • Inchi: 1S/C10H7FN2O/c11-9-3-1-2-7(5-9)4-8(6-12)10(13)14/h1-5H,(H2,13,14)
    • InChI Key: NVGNGLIOIXXMRZ-UHFFFAOYSA-N
    • SMILES: C(N)(=O)C(C#N)=CC1=CC=CC(F)=C1

Computed Properties

  • Exact Mass: 190.054241g/mol
  • Monoisotopic Mass: 190.054241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Molecular Weight: 190.17g/mol
  • XLogP3: -0.2
  • Topological Polar Surface Area: 66.9Ų
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